Cas no 2384789-76-6 (3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide)

• Product Name: 3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide
• CAS No: 2384789-76-6
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• CID: 5261705
• Update Time: 2025-06-13

3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide

• Inchi： 1S/C6H7N3O3S/c1-3-5-4(9(2)7-3)6(10)8-13(5,11)12/h1-2H3,(H,8,10)
• InChI Key： GVLSEVNRFXNMAM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2C(C)=NN(C)C=2C(=O)N1

Additional information on 3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide

Comprehensive Overview of 3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide (CAS No. 2384789-76-6)

The compound 3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide (CAS No. 2384789-76-6) is a heterocyclic organic molecule with a unique structural framework. Its pyrazolo-isothiazolone core, combined with methyl substituents and a dioxide moiety, makes it a subject of interest in pharmaceutical and agrochemical research. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 3H-Pyrazolo[3,4-d]isothiazol-3-one derivatives has surged, driven by their applications in drug discovery and material science. A growing trend in AI-assisted molecular design has further accelerated the exploration of such compounds, with computational tools predicting their structure-activity relationships (SAR) and ADMET properties. This aligns with the increasing user searches for "innovative heterocycles in drug development" and "CAS No. 2384789-76-6 applications," reflecting the scientific community's focus on this niche.

The 1,1-dioxide functional group in this compound enhances its electrophilic character, making it a candidate for nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where researchers seek to modify its core structure to optimize binding affinity and metabolic stability. Discussions around "sulfone-containing heterocycles" and "pyrazolo-isothiazolone synthesis" frequently appear in academic forums, indicating a strong interest in its synthetic pathways.

From an industrial perspective, 3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide is also investigated for its potential in crop protection. Its structural motifs resemble those of known agrochemical actives, prompting studies on its efficacy against plant pathogens. This ties into broader environmental concerns, as users often search for "eco-friendly agrochemical alternatives" and "sustainable pest control solutions." The compound's low ecotoxicity profile (based on preliminary data) could position it as a greener alternative in integrated pest management.

Analytical characterization of CAS No. 2384789-76-6 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its regiochemical purity and molecular conformation, critical for reproducibility in research. The rise of "automated synthesis platforms" and "machine learning in compound validation" has further streamlined its study, addressing common user queries about "how to verify CAS No. 2384789-76-6 purity."

In conclusion, 3H-Pyrazolo[3,4-d]isothiazol-3-one, 2,4-dihydro-4,6-dimethyl-, 1,1-dioxide represents a versatile chemical entity with multifaceted applications. Its intersection with cutting-edge drug design, green chemistry, and computational modeling ensures its relevance in contemporary scientific discourse. As research progresses, this compound may unlock new opportunities in precision medicine and sustainable agriculture, aligning with global trends toward innovation and environmental stewardship.